Cas no 1311316-74-1 (1-cyclopropylpiperazine-2-carbonitrile;hydrochloride)

1-Cyclopropylpiperazine-2-carbonitrile hydrochloride is a versatile chemical intermediate used in pharmaceutical research and organic synthesis. Its cyclopropyl and piperazine moieties contribute to its utility in the development of bioactive compounds, particularly in medicinal chemistry for drug discovery. The carbonitrile group enhances reactivity, enabling further functionalization, while the hydrochloride salt improves solubility and stability for handling and storage. This compound is valued for its potential as a building block in the synthesis of heterocyclic frameworks, offering researchers a reliable precursor for exploring novel therapeutic agents. Its structural features make it suitable for applications in CNS-targeted and antimicrobial drug development.
1-cyclopropylpiperazine-2-carbonitrile;hydrochloride structure
1311316-74-1 structure
Product Name:1-cyclopropylpiperazine-2-carbonitrile;hydrochloride
CAS No:1311316-74-1
MF:C8H14ClN3
MW:187.669860363007
CID:1070441
PubChem ID:54592897
Update Time:2025-10-29

1-cyclopropylpiperazine-2-carbonitrile;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclopropylpiperazine-2-carbonitrile
    • 1-cyclopropylpiperazine-2-carbonitrile;hydrochloride
    • 1-cyclopropylpiperazine-2-carbonitrile hydrochloride
    • AKOS026741883
    • 1311316-74-1
    • 1-cyclopropylpiperazine-2-carbonitrilehydrochloride
    • EN300-75218
    • CS-0260447
    • Inchi: 1S/C8H13N3.ClH/c9-5-8-6-10-3-4-11(8)7-1-2-7;/h7-8,10H,1-4,6H2;1H
    • InChI Key: VIVGLPWYOLVVBZ-UHFFFAOYSA-N
    • SMILES: Cl.N1(CCNCC1C#N)C1CC1

Computed Properties

  • Exact Mass: 187.0876252g/mol
  • Monoisotopic Mass: 187.0876252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.1Ų

1-cyclopropylpiperazine-2-carbonitrile;hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B425363-10mg
1-cyclopropylpiperazine-2-carbonitrile hydrochloride
1311316-74-1
10mg
$ 50.00 2022-06-07
TRC
B425363-50mg
1-cyclopropylpiperazine-2-carbonitrile hydrochloride
1311316-74-1
50mg
$ 185.00 2022-06-07
TRC
B425363-100mg
1-cyclopropylpiperazine-2-carbonitrile hydrochloride
1311316-74-1
100mg
$ 295.00 2022-06-07
Enamine
EN300-75218-0.05g
1-cyclopropylpiperazine-2-carbonitrile hydrochloride
1311316-74-1 95%
0.05g
$367.0 2023-02-12
Enamine
EN300-75218-0.1g
1-cyclopropylpiperazine-2-carbonitrile hydrochloride
1311316-74-1 95%
0.1g
$547.0 2023-02-12
Enamine
EN300-75218-0.25g
1-cyclopropylpiperazine-2-carbonitrile hydrochloride
1311316-74-1 95%
0.25g
$780.0 2023-02-12
Enamine
EN300-75218-0.5g
1-cyclopropylpiperazine-2-carbonitrile hydrochloride
1311316-74-1 95%
0.5g
$1230.0 2023-02-12
Enamine
EN300-75218-1.0g
1-cyclopropylpiperazine-2-carbonitrile hydrochloride
1311316-74-1 95%
1.0g
$1576.0 2023-02-12
Enamine
EN300-75218-2.5g
1-cyclopropylpiperazine-2-carbonitrile hydrochloride
1311316-74-1 95%
2.5g
$3312.0 2023-02-12
Enamine
EN300-75218-5.0g
1-cyclopropylpiperazine-2-carbonitrile hydrochloride
1311316-74-1 95%
5.0g
$6543.0 2023-02-12
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.